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Compound of Interest

Compound Name: Triethyl phosphite

Cat. No.: B045536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of triethyl
phosphite, a versatile organophosphorus compound utilized as a reagent in organic synthesis
and as a ligand in organometallic chemistry. This document outlines its key physical properties,
detailed experimental protocols for their determination, and visual workflows to illustrate
relevant processes.

Core Physicochemical Data

Triethyl phosphite, with the chemical formula P(OCH2CHs)s, is a colorless liquid characterized
by a strong, unpleasant odor.[1] Accurate knowledge of its physical properties, such as boiling
point and density, is crucial for its handling, application in synthetic protocols, and for quality
control.

Summary of Physical Properties

The boiling point and density of triethyl phosphite have been reported across various
sources. A summary of these values is presented below for easy reference and comparison.
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Physical Property Value Conditions Reference
N ) Standard atmospheric
Boiling Point 158 °C [1][2]
pressure
Standard atmospheric
156 °C [31[4]
pressure
156.0 °C to 158.0 °C Not specified [5]
57 to 58 °C at 16 mmHg [6]
Density 0.96 g/cm?3 Not specified [1]
0.969 g/mL at 25 °C [6I131[41[7]
0.9650 g/mL Not specified [5]

Experimental Protocols

Precise determination of the boiling point and density is fundamental for verifying the purity of
triethyl phosphite. The following sections detail standardized laboratory procedures for these
measurements.

Protocol 1: Determination of Boiling Point (Micro-Reflux
Method)

This method is suitable for small sample volumes and provides a reasonably accurate
measurement of the boiling point.[8][9]

Apparatus:

o Small test tube (e.g., 150mm diameter)
o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., aluminum block on a hot plate)[10]
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Clamps and stand

Magnetic stirrer and stir bar (optional, to prevent bumping)[8]

Procedure:

Sample Preparation: Place approximately 0.5-1.0 mL of triethyl phosphite into the small
test tube. If using, add a small magnetic stir bar.

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end
submerged in the liquid and the sealed end facing upwards.[10]

Apparatus Assembly: Clamp the test tube in the heating block. Suspend a thermometer in
the test tube, ensuring the thermometer bulb is positioned close to the capillary tube but not
touching the sides or bottom of the test tube.

Heating: Begin heating the apparatus gently. As the temperature rises, a stream of air
bubbles will emerge from the open end of the capillary tube.[8]

Observation: Continue heating until a rapid and continuous stream of bubbles is observed.
This indicates the liquid has reached its boiling point.

Temperature Reading: Stop heating and allow the apparatus to cool slowly. The boiling point
is the temperature at which the stream of bubbles ceases and the liquid begins to be drawn
into the capillary tube.[8] Record this temperature.

Repeat: For accuracy, repeat the procedure two more times and calculate the average
boiling point.

Protocol 2: Determination of Density (Pychnometer
Method)

The use of a pycnometer, a glass flask with a specific, calibrated volume, is a precise method

for determining the density of liquids.[11]

Apparatus:
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Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Constant temperature water bath
Procedure:

e Clean and Dry: Thoroughly clean the pycnometer with a suitable solvent, followed by distilled
water, and then dry it completely.

e Mass of Empty Pycnometer: Carefully weigh the clean, dry, and empty pycnometer on the
analytical balance. Record this mass (ma1).

 Fill with Triethyl Phosphite: Fill the pycnometer with triethyl phosphite, ensuring no air
bubbles are trapped. Place the stopper, allowing excess liquid to be expelled through the
capillary.

o Equilibrate Temperature: Place the filled pycnometer in a constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

o Mass of Filled Pycnometer: Remove the pycnometer from the bath, carefully wipe the
exterior dry, and weigh it. Record this mass (mz).

o Calculation: Calculate the mass of the triethyl phosphite by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer (m_liquid = mz - ma).

e Density Calculation: The density (p) is calculated using the formula: p = (m2 - m1) / V where
V is the known volume of the pycnometer.

Visualized Workflows and Structures

To further clarify the processes and relationships discussed, the following diagrams are
provided using the DOT language.
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Caption: Chemical structure of Triethyl Phosphite, P(OEt)s.
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Phosphorus Trichloride (PCI3) Ethanol (EtOH) Tertiary Amine (Base, e.g., R3N)
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Combine reactants in a suitable solvent
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Triethyl Phosphite (P(OEt)3) Amine Hydrochloride Salt (R3NH+CI-)
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Caption: Synthesis workflow for Triethyl Phosphite.[6]
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Caption: Experimental workflow for boiling point determination.
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Caption: Experimental workflow for density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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